Cas no 219715-44-3 (2-Methoxypyridine-3-sulfonyl chloride)

2-Methoxypyridine-3-sulfonyl chloride is a versatile sulfonylation reagent widely used in organic synthesis and pharmaceutical applications. Its key advantages include high reactivity as a sulfonyl chloride derivative, enabling efficient introduction of the sulfonyl group into target molecules. The methoxy substituent at the 2-position enhances its stability and selectivity in reactions, making it particularly useful for constructing complex heterocyclic frameworks. This compound is valuable in the preparation of sulfonamides, sulfonate esters, and other sulfonyl-containing intermediates. Its compatibility with a range of nucleophiles and functional groups further underscores its utility in medicinal chemistry and material science. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

2-Methoxypyridine-3-sulfonyl chloride structure

219715-44-3 structure

Product Name:2-Methoxypyridine-3-sulfonyl chloride

CAS No:219715-44-3

MF:C₆H₆ClNO₃S

MW:207.634739398956

CID:1089406

PubChem ID:18366192

Update Time:2025-05-27

2-Methoxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Methoxypyridine-3-sulfonyl chloride
- 2-Methoxy-3-pyridinesulfonyl Chloride
- 2-METHOXY-PYRIDINE-3-SULFONYL CHLORIDE
- 219715-44-3
- SCHEMBL7867107
- MFCD13188795
- DTXSID60593160
- AB67143
- GS2952
- AT11620
- DB-228174
- A911604
- 2-methoxypyridine-3-sulfonylchloride
- BS-52982
- J-014385
- CS-0378269
- SY192006
- AKOS006333136
- EN300-78550
- MDL： MFCD13188795
- Inchi： 1S/C6H6ClNO3S/c1-11-6-5(12(7,9)10)3-2-4-8-6/h2-4H,1H3
- InChI Key： LYKXXCYWOSGOIA-UHFFFAOYSA-N
- SMILES： ClS(C1=CC=CN=C1OC)(=O)=O

Computed Properties

Exact Mass: 206.97578
Monoisotopic Mass: 206.9756919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 64.6Å²

Experimental Properties

Boiling Point: 309.4±27.0°C at 760 mmHg
PSA: 56.26

2-Methoxypyridine-3-sulfonyl chloride Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310
Storage Condition：Sealed in dry,2-8°C

2-Methoxypyridine-3-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES0119-100 MG	2-methoxypyridine-3-sulfonyl chloride	219715-44-3	95%	100MG	¥ 2,600.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES0119-250 MG	2-methoxypyridine-3-sulfonyl chloride	219715-44-3	95%	250MG	¥ 3,900.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES0119-500 MG	2-methoxypyridine-3-sulfonyl chloride	219715-44-3	95%	500MG	¥ 5,207.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES0119-1 G	2-methoxypyridine-3-sulfonyl chloride	219715-44-3	95%	1g	¥ 6,507.00	2021-05-07
Chemenu	CM172588-1g	2-methoxypyridine-3-sulfonyl chloride	219715-44-3	95%	1g	$1317	2021-08-05
TRC	M271655-10mg	2-Methoxy-3-pyridinesulfonyl Chloride	219715-44-3		10mg	$207.00	2023-05-18
TRC	M271655-100mg	2-Methoxy-3-pyridinesulfonyl Chloride	219715-44-3		100mg	$ 1200.00	2023-09-07
Chemenu	CM172588-100mg	2-methoxypyridine-3-sulfonyl chloride	219715-44-3	95%	100mg	$388	2023-01-03
Chemenu	CM172588-250mg	2-methoxypyridine-3-sulfonyl chloride	219715-44-3	95%	250mg	$582	2023-01-03
Chemenu	CM172588-500mg	2-methoxypyridine-3-sulfonyl chloride	219715-44-3	95%	500mg	$777	2023-01-03